9-Methyl-6,12-dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene

• CAS No.: 61667-32-1
• Molecular Formula: C9H17NO2Si
• Molecular Weight: 199.32 g/mol
• IUPAC Name: 9-methyl-6,12-dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene
• InChI: InChI=1S/C9H17NO2Si/c1-10-4-6-11-13(12-7-5-10)8-2-3-9-13/h2-3H,4-9H2,1H3
• InChI Key: ZLDVQCHBUWIBPY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCO[Si]2(CC=CC2)OCC1

Description

9-Methyl-6,12-dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene is a complex organic compound characterized by its unique spiro structure. This compound contains a total of 30 atoms, including hydrogen, carbon, nitrogen, and oxygen . The presence of a spiro linkage, which connects two ring systems through a single atom, adds to its structural complexity and potential reactivity.

Chemical Reactions Analysis

9-Methyl-6,12-dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

9-Methyl-6,12-dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be used in the study of biological processes and interactions due to its unique structure.

Industry: It can be used in the production of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 9-Methyl-6,12-dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene involves its interaction with specific molecular targets and pathways. The spiro structure allows it to fit into unique binding sites on enzymes and receptors, potentially modulating their activity. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Similar compounds to 9-Methyl-6,12-dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene include other spiro compounds with different substituents. These compounds share the spiro linkage but differ in their functional groups and overall reactivity. The uniqueness of this compound lies in its specific combination of atoms and the resulting chemical properties .

Conclusion

9-Methyl-6,12-dioxa-9-aza-5-silaspiro[47]dodec-2-ene is a fascinating compound with a unique structure and diverse applications in scientific research